Cas no 78715-23-8 (6,14-Ethenomorphinan-7-methanol,a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)-)

• Product Name: 6,14-Ethenomorphinan-7-methanol,a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)-
• CAS No: 78715-23-8
• MF: C₂₅H₃₅NO₄
• MW: 413.549707651138
• CID: 568203
• PubChem ID: 114976
• Update Time: 2025-04-19

6,14-Ethenomorphinan-7-methanol,a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)- Chemical and Physical Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)-
• NORBUPRENORPHINE
• Norbuprenorphine solution
• 6,14-Ethenomorphinan-7-methanol, alpha-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-, (alphaS,5alpha,7alpha)-
• Des(cyclopropylmethyl)buprenorphine
• 78715-23-8
• 6,14-Ethenomorphinan-7-methanol, alpha-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-, [5alpha,7alpha(S)]-
• CHEBI:172315
• (alphaS,5alpha,7alpha)-alpha-(1,1-Dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-6,14-ethenomorphinan-7-methanol
• UNII-7E53B4O073
• CHEMBL1743323
• 7E53B4O073
• Norbuprenorphine, 0.1mg/ml in Methanol
• Norbuprenorphine 0.1 mg/ml in Methanol
• (1S,2S,6R,14R,15R,16R)-16-[(2S)-2-hydroxy-3,3-dimethylbutan-2-yl]-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol
• SCHEMBL14408877
• Q63396332
• Norbuprenorphine (1.0 mg/mL in Methanol)
• (2S)-2-(4,5alpha-Epoxy-3-hydroxy-6-methoxy-6alpha,14-ethano-14alpha-morphinan-7alpha-yl)-3,3-dimethylbutan-2-ol (Norbuprenorphine)
• 6,14-Ethenomorphinan-7-methanol, alpha-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-, (alphaS,5alpha,7alpha)- (9CI)
• 6,14-ethenomorphinan-3-ol, 4,5-epoxy-18,19-dihydro-18-[(1S)-1-hydroxy-1,2,2-trimethylpropyl]-6-methoxy-, (5alpha,6beta,14beta,18R)-
• YOYLLRBMGQRFTN-IOMBULRVSA-N
• (2S)-2-(4,5.ALPHA.-EPOXY-3-HYDROXY-6-METHOXY-6.ALPHA.,14-ETHANO-14.ALPHA.-MORPHINAN-7.ALPHA.-YL)-3,3-DIMETHYLBUTAN-2-OL
• BUPRENORPHINE HYDROCHLORIDE IMPURITY B
• Norbuprenorphine, 1mg/ml in Methanol
• BUPRENORPHINE IMPURITY B
• DTXSID60891436
• Norbuprenorphine 1.0 mg/ml in Methanol

• Inchi： 1S/C25H35NO4/c1-21(2,3)22(4,28)16-13-23-8-9-25(16,29-5)20-24(23)10-11-26-17(23)12-14-6-7-15(27)19(30-20)18(14)24/h6-7,16-17,20,26-28H,8-13H2,1-5H3/t16-,17-,20-,22+,23-,24+,25-/m1/s1
• InChI Key： YOYLLRBMGQRFTN-IOMBULRVSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]56CC[C@@]([C@@H]([C@@](C)(C(C)(C)C)O)C5)([C@H]1[C@@]6(C=32)CCN4)OC)O

Computed Properties

• Exact Mass: 413.25660860g/mol
• Monoisotopic Mass: 413.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Melting Point: 221-224°C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 1.0 mg/mL in methanol

6,14-Ethenomorphinan-7-methanol,a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C